Cas no 954226-91-6 (Ethyl 2-(pyridin-2-yl)pyrimidine-5-carboxylate)

Ethyl 2-(pyridin-2-yl)pyrimidine-5-carboxylate is a heterocyclic compound featuring a pyrimidine core substituted with a pyridine moiety and an ethyl ester functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of bioactive molecules. The pyridine and pyrimidine rings contribute to its potential as a ligand in coordination chemistry or as a scaffold for drug design. The ethyl ester group enhances solubility in organic solvents, facilitating further derivatization. Its well-defined reactivity profile makes it valuable for constructing complex heterocyclic systems with precision.

Ethyl 2-(pyridin-2-yl)pyrimidine-5-carboxylate structure

954226-91-6 structure

Product Name:Ethyl 2-(pyridin-2-yl)pyrimidine-5-carboxylate

CAS No:954226-91-6

MF:C₁₂H₁₁N₃O₂

MW:229.234642267227

CID:2625115

PubChem ID:24903631

Update Time:2025-06-09

Ethyl 2-(pyridin-2-yl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-pyridin-2-ylpyrimidine-5-carboxylate
- 954226-91-6
- Ethyl2-(pyridin-2-yl)pyrimidine-5-carboxylate
- DTXSID20647956
- SB60355
- Ethyl 2-(pyridin-2-yl)pyrimidine-5-carboxylate
- MDL： MFCD09863208
- Inchi： 1S/C12H11N3O2/c1-2-17-12(16)9-7-14-11(15-8-9)10-5-3-4-6-13-10/h3-8H,2H2,1H3
- InChI Key： BGVITIUQTZDXBM-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=NC(C2C=CC=CN=2)=NC=1)=O

Computed Properties

Exact Mass: 229.085126602Da
Monoisotopic Mass: 229.085126602Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 65Å²

Ethyl 2-(pyridin-2-yl)pyrimidine-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029198848-1g	Ethyl 2-pyridin-2-ylpyrimidine-5-carboxylate	954226-91-6	95%	1g	$708.84	2023-08-31
Chemenu	CM530831-1g	Ethyl 2-(pyridin-2-yl)pyrimidine-5-carboxylate	954226-91-6	97%	1g	$666	2023-02-01
Crysdot LLC	CD11004262-1g	Ethyl 2-(pyridin-2-yl)pyrimidine-5-carboxylate	954226-91-6	97%	1g	$673	2024-07-19